2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol

• IUPAC Name: 2-iodo-6-methoxy-4-[[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C19H20F3IN2O2/c1-27-17-10-13(9-16(23)18(17)26)12-24-5-7-25(8-6-24)15-4-2-3-14(11-15)19(20,21)22/h2-4,9-11,26H,5-8,12H2,1H3
• InChI Key: HJYLBCULGYOEGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)I)O
• Molecular Formula: C19H20F3IN2O2
• Molecular Weight: 492.3 g/mol

Description

2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. This compound is also known as WAY-100635, and it belongs to the class of phenols.

Mechanism of Action

The mechanism of action of 2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol involves the selective blockade of the serotonin 5-HT1A receptor. This receptor is a subtype of the serotonin receptor family, and it is involved in the regulation of mood, anxiety, and stress. The blockade of this receptor by 2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol leads to an increase in the levels of serotonin in the synaptic cleft, which is believed to be responsible for its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol has been found to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin in the synaptic cleft, which is believed to be responsible for its antidepressant and anxiolytic effects. It has also been found to have a high affinity for the serotonin 5-HT1A receptor, which makes it a potent and selective antagonist of this receptor. Additionally, 2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol has been shown to have a long half-life, which makes it suitable for once-daily dosing.

Advantages and Limitations for Lab Experiments

The advantages of using 2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol in lab experiments are its high potency and selectivity for the serotonin 5-HT1A receptor, its long half-life, and its well-established pharmacological profile. However, the limitations of using this compound in lab experiments are its high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the study of 2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol. Firstly, further research is needed to explore its potential use in the treatment of depression, anxiety, and other psychiatric disorders. Secondly, studies are needed to investigate the potential side effects and safety profile of this compound. Thirdly, the development of new analogs of this compound with improved pharmacological properties is an area of future research. Finally, the use of this compound as a tool for studying the serotonin 5-HT1A receptor and its role in the regulation of mood, anxiety, and stress is an area of future research.

Synthesis Methods

The synthesis of 2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol involves several steps. The first step is the reaction of 2,6-dimethoxyphenol with iodine and potassium carbonate in acetone to form 2-iodo-6-methoxyphenol. The second step involves the reaction of 2-iodo-6-methoxyphenol with 4-(3-trifluoromethylphenyl)piperazine in the presence of sodium hydride in dimethylformamide to form 2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol.

Scientific Research Applications

2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol has been extensively studied for its potential pharmacological properties. It has been found to be a potent and selective antagonist of the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress. Therefore, 2-iodo-6-methoxy-4-({4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}methyl)phenol has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.